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2-Chloro-4-methoxyphenylboronic acid, identified by the CAS Number 219735-99-6, is an
organoboron compound of significant interest to the scientific community, particularly those in
drug discovery, medicinal chemistry, and materials science.[1][2][3] As a substituted arylboronic
acid, its primary utility lies in its role as a key coupling partner in palladium-catalyzed cross-
coupling reactions, most notably the Suzuki-Miyaura reaction.[1][4] This reaction is a
cornerstone of modern synthetic chemistry, enabling the efficient formation of carbon-carbon
(C-C) bonds to construct complex molecular architectures.[4][5]

The strategic placement of the chloro and methoxy substituents on the phenyl ring influences
the electronic properties and reactivity of the molecule.[1][5] This allows chemists to fine-tune
steric and electronic effects in the target molecule, making it an invaluable intermediate for
synthesizing biologically active compounds and advanced materials.[4][5][6] This guide
provides an in-depth examination of its properties, synthesis, core applications, and the critical
protocols for its successful use in the laboratory.

Core Physicochemical and Structural Properties
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Understanding the fundamental properties of a reagent is the first step toward its effective
application. 2-Chloro-4-methoxyphenylboronic acid typically appears as a white to off-white
crystalline powder and is soluble in many polar organic solvents.[1][4] Its stability can be
sensitive to moisture, and it may exist in equilibrium with its anhydride form (a trimeric

boroxine).
Property Value Source(s)
CAS Number 219735-99-6 [11[2]
Molecular Formula C7HsBCIOs [1][4]
Molecular Weight 186.40 g/mol [3114]
White to off-white crystalline
Appearance [1114]
powder
Melting Point ~202 °C [4]
_ COC1=CC(Cl)=C(C=C1)B(0O)
SMILES String [1]
O
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Synthesis and Purification: A Practical Overview

The synthesis of arylboronic acids often involves the conversion of an aryl halide or a lithiated
arene with a boron electrophile. A common and effective method for preparing substituted
phenylboronic acids is through ortho-lithiation followed by borylation.

A representative synthetic pathway involves the reaction of a suitable starting material, such as
2-chloro-6-fluoroanisole, with a strong base like n-butyllithium (n-BuLi) to generate a lithiated
intermediate. This highly reactive species is then quenched with a trialkyl borate, such as
trimethyl borate (B(OMe)s), followed by acidic workup to yield the desired boronic acid.[7]

Starting Material 1. Lithiation 2. [ Borylation 3. . [Aqueous Acidic Workup | _ 4. iy A e
Qe.g., 2-Chloro-6-fluoroanisole) (n-BuLi, THF, -78°C) (B(OMe)3) (e.g., HCI) OO SIS e ealts )
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Caption: Generalized workflow for the synthesis of arylboronic acids.

Purification Insights: Purification is typically achieved through recrystallization from a suitable
solvent system or by column chromatography. It is critical to ensure the final product is
thoroughly dried, as residual moisture can hydrolyze the compound or interfere with
subsequent coupling reactions. The isolation process may also involve extraction into an
organic solvent like methyl isobutyl ketone (MIBK) from an aqueous solution.[7]

Core Application: The Suzuki-Miyaura Cross-
Coupling Reaction

The paramount application of 2-Chloro-4-methoxyphenylboronic acid is its use in the
Suzuki-Miyaura cross-coupling reaction to form a C(sp?)-C(sp?) bond.[1][4][6] This reaction
offers high functional group tolerance, mild reaction conditions, and the commercial availability
of a vast array of boronic acids, making it a favored method in pharmaceutical development.[4]

[8]

The Catalytic Cycle: A Self-Validating System

The reaction proceeds via a well-established catalytic cycle involving a palladium(0) species.
Understanding this cycle is key to troubleshooting and optimizing reaction conditions.

o Oxidative Addition: The active Pd(0) catalyst inserts into the carbon-halide bond of the
coupling partner (e.g., an aryl bromide or chloride), forming a Pd(ll) complex.

e Transmetalation: The boronic acid, activated by a base, forms a boronate complex. This
complex then transfers its organic group (the 2-chloro-4-methoxyphenyl moiety) to the Pd(ll)
center, displacing the halide.[9]

e Reductive Elimination: The two organic fragments on the palladium center couple and are
eliminated, forming the new biaryl product and regenerating the active Pd(0) catalyst, which
re-enters the cycle.[9]
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Caption: The catalytic cycle of the Suzuki-Miyaura cross-coupling reaction.

Field-Proven Experimental Protocol

This protocol provides a robust starting point for coupling 2-Chloro-4-methoxyphenylboronic
acid with a generic aryl bromide. Optimization may be required based on the specific substrate.
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Step-by-Step Methodology:

» Reagent Preparation: To a dry reaction vessel, add the aryl bromide (1.0 eq), 2-Chloro-4-
methoxyphenylboronic acid (1.2-1.5 eq), and the base (2.0-3.0 eq).

e Inert Atmosphere: Seal the vessel and purge thoroughly with an inert gas (e.g., Argon or
Nitrogen) for 5-10 minutes.

o Catalyst and Ligand Addition: Under a positive pressure of inert gas, add the palladium
catalyst and the phosphine ligand.

e Solvent Addition: Add the degassed solvent via syringe.

o Reaction: Heat the mixture to the specified temperature (typically 80-120 °C) with vigorous
stirring.

e Monitoring: Monitor the reaction progress by Thin Layer Chromatography (TLC) or Liquid
Chromatography-Mass Spectrometry (LC-MS).

e Workup: Upon completion, cool the reaction to room temperature. Dilute with an organic
solvent (e.g., ethyl acetate) and wash with water and brine.

« |solation: Dry the organic layer over anhydrous sodium sulfate, filter, and concentrate under
reduced pressure.

« Purification: Purify the crude residue by column chromatography on silica gel to obtain the
desired biaryl product.

Component Selection and Causality:
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Role & Rationale (The

Component Example
IlWhyIl)
The electrophilic partner.

Aryl Halide 4-Bromoanisole Bromides and iodides are
more reactive than chlorides.
The nucleophilic partner,

) ) 2-Chloro-4-
Boronic Acid transfers the aryl group to the

methoxyphenylboronic acid )
palladium center.

The heart of the reaction.
Provides the Pd(0) species

Palladium Catalyst Pd(OAc)2, Pd(PPhs)a ]
needed for the catalytic cycle.

[9]

Stabilizes the Pd catalyst,

prevents precipitation as
Ligand SPhos, XPhos, PPhs palladium black, and facilitates

oxidative addition and

reductive elimination.[9]

Activates the boronic acid to
form the more nucleophilic

Base K2COs, K3POa4, Cs2C03 boronate species, which is
essential for the

transmetalation step.[9]

Solubilizes reactants and
) facilitates heat transfer. The
Solvent Dioxane/Hz20, Toluene, DMF ] )
choice affects reaction rate

and vyield.

Safety, Handling, and Storage

Proper handling is crucial for both safety and experimental success. Based on available safety
data sheets (SDS), 2-Chloro-4-methoxyphenylboronic acid is classified as an irritant.
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Hazard Classifications: Causes skin irritation (H315), serious eye irritation (H319), and may
cause respiratory irritation (H335).[10]

Recommended Safety Protocols:

Personal Protective Equipment (PPE): Always wear appropriate PPE, including safety
glasses or goggles, a lab coat, and chemical-resistant gloves.[11]

Ventilation: Handle the solid in a well-ventilated area or a chemical fume hood to avoid
inhalation of dust.[11][12]

Handling: Avoid contact with skin and eyes.[12] Wash hands thoroughly after handling.[11]
Prevent dust formation during transfer.[12]

Storage: Store in a tightly closed container in a cool, dry, and well-ventilated place.[1][13]
Boronic acids are often stored under an inert atmosphere to prevent degradation.

Disposal: Dispose of waste materials in accordance with local, regional, and national
regulations.[13]

Conclusion

2-Chloro-4-methoxyphenylboronic acid is a powerful and versatile reagent in the synthetic

chemist's toolbox. Its utility in constructing C-C bonds via the Suzuki-Miyaura reaction has

cemented its role as a valuable building block in the synthesis of complex molecules for

pharmaceuticals, agrochemicals, and materials science.[4] A thorough understanding of its

properties, the mechanistic underpinnings of its reactions, and stringent adherence to safety

protocols are essential for leveraging its full synthetic potential.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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